Cas no 950246-68-1 (4-{1-(3-methylphenyl)methylpiperidine-4-carbonyl}morpholine)

• Product Name: 4-{1-(3-methylphenyl)methylpiperidine-4-carbonyl}morpholine
• CAS No: 950246-68-1
• MF: C₁₈H₂₆N₂O₂
• MW: 302.41
• CID: 5310090
• Update Time: 2025-06-13

4-{1-(3-methylphenyl)methylpiperidine-4-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• [1-[(3-methylphenyl)methyl]piperidin-4-yl]-morpholin-4-ylmethanone
• 4-{1-(3-methylphenyl)methylpiperidine-4-carbonyl}morpholine

• Inchi： 1S/C18H26N2O2/c1-15-3-2-4-16(13-15)14-19-7-5-17(6-8-19)18(21)20-9-11-22-12-10-20/h2-4,13,17H,5-12,14H2,1H3
• InChI Key： XRBCCIPTEYOBFX-UHFFFAOYSA-N
• SMILES： C(C1CCN(CC2=CC=CC(C)=C2)CC1)(N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 4-{1-(3-methylphenyl)methylpiperidine-4-carbonyl}morpholine

Comprehensive Overview of 4-{1-(3-methylphenyl)methylpiperidine-4-carbonyl}morpholine (CAS No. 950246-68-1)

4-{1-(3-methylphenyl)methylpiperidine-4-carbonyl}morpholine, identified by its CAS number 950246-68-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery and development. The unique structural features of this molecule, including the morpholine and 3-methylphenyl groups, contribute to its versatility in synthetic chemistry and biological activity.

In recent years, the demand for piperidine-based compounds has surged due to their role in designing central nervous system (CNS) therapeutics. Researchers are particularly interested in 4-{1-(3-methylphenyl)methylpiperidine-4-carbonyl}morpholine for its potential as a pharmacophore in targeting neurological disorders. The compound's carbonyl morpholine moiety enhances its solubility and bioavailability, making it a promising candidate for further investigation. Additionally, its 3-methylphenyl substituent may influence its binding affinity to specific receptors, a topic of growing interest in medicinal chemistry.

The synthesis of CAS No. 950246-68-1 involves multi-step organic reactions, often starting with piperidine-4-carboxylic acid derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the rising popularity of AI-driven drug discovery, this compound has also been explored in virtual screening platforms to identify novel therapeutic targets. Its compatibility with high-throughput screening (HTS) methods further underscores its relevance in modern pharmaceutical research.

From an industrial perspective, 4-{1-(3-methylphenyl)methylpiperidine-4-carbonyl}morpholine is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are increasingly adopting catalytic methods to reduce waste and improve yield, aligning with global trends toward environmentally friendly production. The compound's stability under various conditions also makes it suitable for long-term storage, a critical factor for research laboratories and pharmaceutical companies.

Frequently asked questions about CAS No. 950246-68-1 include its solubility profile, handling precautions, and potential applications in drug formulation. While it is not classified as a hazardous material, proper laboratory safety protocols should always be followed. The compound's molecular weight and logP value are also key data points for researchers evaluating its ADME properties (absorption, distribution, metabolism, and excretion).

In summary, 4-{1-(3-methylphenyl)methylpiperidine-4-carbonyl}morpholine represents a fascinating area of study at the intersection of organic chemistry and pharmacology. Its structural complexity and potential biological activity make it a valuable tool for scientists exploring new therapeutic avenues. As research continues to evolve, this compound may play a pivotal role in addressing unmet medical needs, particularly in the realm of CNS diseases and precision medicine.